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Compound of Interest

Compound Name: Allyl acetate

Cat. No.: B165787 Get Quote

Essential Safety and Handling Guide for Allyl
Acetate
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling volatile and hazardous chemicals such as Allyl
acetate. This guide provides immediate, essential safety protocols, operational plans, and

disposal procedures to minimize risks and ensure compliance with safety standards.

Emergency Overview: Allyl acetate is a highly flammable liquid and vapor that is toxic if

swallowed or inhaled and harmful in contact with skin.[1][2] It can cause serious irritation to the

eyes, skin, and respiratory tract.[1][2][3] This chemical is a reactive monomer and may

polymerize at elevated temperatures, potentially leading to a dangerous buildup of heat and

pressure.[3]

Quantitative Hazard Data
For quick reference, the following table summarizes key quantitative safety data for Allyl
acetate.
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Property Value Citations

Flash Point 6 °C (42.8 °F) [3]

Autoignition Temperature 374 °C (705.2 °F) [3]

Explosion Limits Lower: 2.1%, Upper: 13% [3]

Oral LD50 (Rat) 130 mg/kg [4]

Oral LD50 (Mouse) 170 mg/kg [3]

Dermal LD50 (Rabbit) 1021 mg/kg [3]

Inhalation LC50 (Rat) 1000 ppm/1H [3][5]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory when handling Allyl acetate.
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PPE Category Specification Citations

Eye Protection

Chemical splash goggles

should be worn. Contact

lenses are not recommended.

[3][6][7]

Hand Protection

Neoprene or nitrile rubber

gloves are recommended for

adequate skin protection.

[6][7]

Respiratory Protection

A NIOSH/MSHA approved

respirator with an organic

vapor cartridge is required if

exposure limits are exceeded

or if irritation is experienced.[3]

[6] Work should be conducted

in a chemical fume hood.[2]

Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[3][6] This includes

lab coats, long pants, and

closed-toe shoes.

Operational Plan: Handling and Storage
Safe handling and storage are critical to preventing accidents. The following workflow outlines

the necessary steps.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pim-resources.coleparmer.com/sds/76459.pdf
https://www.gelest.com/wp-content/uploads/product_msds/ENEA0015-msds.pdf
https://www.gelest.com/wp-content/uploads/ENEA0285_ALLYLOXYPOLYETHYLENE-OXIDE-ACETATE-6-9-EO_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/ENEA0015-msds.pdf
https://www.gelest.com/wp-content/uploads/ENEA0285_ALLYLOXYPOLYETHYLENE-OXIDE-ACETATE-6-9-EO_GHS-US_English-US.pdf
https://pim-resources.coleparmer.com/sds/76459.pdf
https://www.gelest.com/wp-content/uploads/product_msds/ENEA0015-msds.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=A13710%20%20SDS%20%20062123.pdf
https://pim-resources.coleparmer.com/sds/76459.pdf
https://www.gelest.com/wp-content/uploads/product_msds/ENEA0015-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of Allyl Acetate

Preparation

Handling

Post-Handling

Review SDS

Inspect PPE

Verify Fume Hood

Prepare Spill Kit

Ground Equipment

Use Spark-Proof Tools

Transfer Chemical

Seal Container

Decontaminate Area

Dispose of Waste

Wash Hands

Store Properly

Click to download full resolution via product page

Workflow for Safe Handling of Allyl Acetate

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b165787?utm_src=pdf-body-img
https://www.benchchem.com/product/b165787?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Handling Protocol:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before beginning any work.

Inspect all PPE for integrity.

Ensure the chemical fume hood is functioning correctly.

Have a spill kit readily available, containing an inert absorbent material like vermiculite or

sand.[3][8]

Handling:

Work exclusively within a chemical fume hood.[2]

Ground and bond all metal containers and equipment during transfer to prevent static

discharge.[3][8]

Use only non-sparking tools.[3][8]

Avoid contact with skin, eyes, and clothing.[3]

Keep the container tightly sealed when not in use.[3]

Storage:

Store Allyl acetate in a tightly closed container.[3]

The storage area must be a cool, well-ventilated, and designated flammables area, such

as a refrigerator designed for flammable materials.[3][8]

Keep away from heat, sparks, open flames, and other ignition sources.[3][8]

Store away from incompatible materials such as strong oxidizing agents and peroxides.[1]

[8]
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Emergency and Disposal Plan
Rapid and correct response to emergencies and proper disposal are crucial.

Allyl Acetate Hazard and Response Logic
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Allyl Acetate Hazard and Response Logic

First Aid Measures:

Inhalation: Immediately move the individual to fresh air. If breathing is difficult or has

stopped, provide artificial respiration (do not use mouth-to-mouth) and seek immediate

medical attention.[3]
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Skin Contact: Remove all contaminated clothing and shoes instantly.[1] Flush the affected

skin area with copious amounts of water for at least 15 minutes and seek medical aid.[3]

Eye Contact: Immediately flush eyes with water for a minimum of 30 minutes, holding eyelids

open.[3] Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth and have

them drink 2-4 cups of milk or water.[3] Get immediate medical help.[3]

Spill and Leak Procedures:

Evacuate all non-essential personnel from the spill area.[8]

Eliminate all sources of ignition.[3][8]

Ensure the area is well-ventilated.[3][8]

Wearing the appropriate PPE, absorb the spill using an inert material such as vermiculite, dry

sand, or earth.[3][8]

Collect the absorbed material using spark-proof tools and place it into a suitable, sealed

container for disposal.[3][6]

Disposal Plan:

Allyl acetate and any materials contaminated with it must be treated as hazardous waste.[8]

Dispose of the waste in a licensed professional waste disposal facility.[2]

Follow all federal, state, and local environmental regulations for hazardous waste disposal.

[2][6]

Empty containers may still contain product residue and vapors and should be handled as

hazardous.[1][3] Do not cut, puncture, or weld on or near the container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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